Cas no 90162-45-1 ((±)-1-Phenyl-d5-ethanol)

(±)-1-Phenyl-d5-ethanol Properties

Names and Identifiers

• Benzene-2,3,4,5,6-d5-methanol,a-methyl-
• SEC-PHENETHYL-RING-D5 ALCOHOL 98 ATOM
• 1-[(D5)phenyl]ethanol
• 1-[2',3',4',5',6'-2H5]phenylethanol
• 1-Phenyl-d5-ethanol
• A-Methylbenzyl-ring-d5 alcohol
• Methyl phenyl-d5 carbinol
• sec-Phen-d5-ethyl alcohol
• SCHEMBL1332178
• alpha-Methylbenzyl-ring-d5 alcohol
• 90162-45-1
• AKOS015912938
• 1-(~2~H_5_)Phenylethan-1-ol
• 1-(2,3,4,5,6-pentadeuteriophenyl)ethanol
• 1-Phenyl-d5-ethanol, 98 atom % D
• D98355
• DTXSID30575817
• +Expand

• MDL： MFCD00084170
• InChIKey： WAPNOHKVXSQRPX-VIQYUKPQSA-N
• Inchi： InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i2D,3D,4D,5D,6D
• SMILES： CC(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 127.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.104548668g/mol
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.73990
• PSA: 20.23000
• Refractive Index: n20/D 1.532(lit.)
• Boiling Point: 204 °C/745 mmHg(lit.)
• Melting Point: 19-20 °C (lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Density: 1.053 g/mL at 25 °C